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1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}ethanone 1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}ethanone
Brand Name: Vulcanchem
CAS No.:
VCID: VC0814257
InChI: InChI=1S/C22H17F4N3OS/c23-17-7-5-15(6-8-17)18-11-19(22(24,25)26)28-21(27-18)31-13-20(30)29-10-9-14-3-1-2-4-16(14)12-29/h1-8,11H,9-10,12-13H2
SMILES: C1CN(CC2=CC=CC=C21)C(=O)CSC3=NC(=CC(=N3)C(F)(F)F)C4=CC=C(C=C4)F
Molecular Formula: C22H17F4N3OS
Molecular Weight: 447.4 g/mol

1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}ethanone

CAS No.:

Cat. No.: VC0814257

Molecular Formula: C22H17F4N3OS

Molecular Weight: 447.4 g/mol

* For research use only. Not for human or veterinary use.

1-(3,4-dihydroisoquinolin-2(1H)-yl)-2-{[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}ethanone -

Specification

Molecular Formula C22H17F4N3OS
Molecular Weight 447.4 g/mol
IUPAC Name 1-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(4-fluorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylethanone
Standard InChI InChI=1S/C22H17F4N3OS/c23-17-7-5-15(6-8-17)18-11-19(22(24,25)26)28-21(27-18)31-13-20(30)29-10-9-14-3-1-2-4-16(14)12-29/h1-8,11H,9-10,12-13H2
Standard InChI Key PUBABPVZWKEUCJ-UHFFFAOYSA-N
SMILES C1CN(CC2=CC=CC=C21)C(=O)CSC3=NC(=CC(=N3)C(F)(F)F)C4=CC=C(C=C4)F
Canonical SMILES C1CN(CC2=CC=CC=C21)C(=O)CSC3=NC(=CC(=N3)C(F)(F)F)C4=CC=C(C=C4)F

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